Cas no 2172312-59-1 (benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate)

• Product Name: benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate
• CAS No: 2172312-59-1
• MF: C₁₈H₂₀ClNO₄S
• MW: 381.87370300293
• CID: 5895807
• PubChem ID: 165529516
• Update Time: 2025-10-24

benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate
• 2172312-59-1
• benzyl N-({4-[(chlorosulfonyl)methyl]-2,6-dimethylphenyl}methyl)carbamate
• EN300-1440562

• Inchi： 1S/C18H20ClNO4S/c1-13-8-16(12-25(19,22)23)9-14(2)17(13)10-20-18(21)24-11-15-6-4-3-5-7-15/h3-9H,10-12H2,1-2H3,(H,20,21)
• InChI Key： LURGZZPYPVPAOQ-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C)C(CNC(=O)OCC2C=CC=CC=2)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 381.0801570g/mol
• Monoisotopic Mass: 381.0801570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate

Introduction to Benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate (CAS No. 2172312-59-1)

Benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate, with the CAS number 2172312-59-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are well-known for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural complexity of this molecule, featuring a benzyl moiety linked to a carbamate group and an aromatic ring substituted with a chlorosulfonyl group, makes it a subject of considerable interest for researchers exploring novel chemical entities.

The< strong>benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate structure presents a unique combination of functional groups that can be exploited for various chemical transformations. The presence of the chlorosulfonyl group at the 4-position of the aromatic ring introduces electrophilic centers, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly valuable in synthetic chemistry, where such intermediates can be used to introduce complex substituents into a molecule in a controlled manner. Additionally, the dimethylphenyl ring provides steric and electronic effects that can influence the reactivity and selectivity of the compound in different chemical environments.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential biological activities. Carbamates are known to exhibit a wide range of pharmacological properties, including insecticidal, herbicidal, and pesticidal effects. Furthermore, they have been explored as intermediates in the development of drugs targeting various diseases, such as neurological disorders and cancer. The< strong>Benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate compound, with its unique structural features, could serve as a valuable building block for the synthesis of novel therapeutic agents.

The synthesis of< strong>Benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate involves multiple steps that require careful optimization to ensure high yield and purity. One common approach involves the reaction of 4-(chlorosulfonylmethyl)-2,6-dimethylaniline with benzoyl chloride in the presence of a base catalyst. This reaction typically proceeds via nucleophilic addition followed by elimination to form the desired carbamate derivative. However, achieving optimal reaction conditions can be challenging due to competing side reactions that may arise from over-reaction or decomposition of intermediates.

Recent advancements in synthetic methodologies have provided new tools for the efficient preparation of complex organic molecules like< strong>Benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce specific functional groups into aromatic rings with high precision. Additionally, flow chemistry techniques have enabled continuous processing of reactions under controlled conditions, improving reproducibility and scalability. These innovations have not only streamlined the synthesis of this compound but also opened up new possibilities for its application in drug discovery and development.

The biological activity of< strong>Benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate has been investigated in several preclinical studies. Initial research suggests that this compound exhibits moderate potency against certain enzymatic targets relevant to neurological disorders. The chlorosulfonyl group is known to interact with specific amino acid residues in enzymes, modulating their activity. This interaction could be leveraged to develop drugs that target neurological diseases by modulating enzyme function. Further studies are needed to fully elucidate the pharmacological profile and potential therapeutic applications of this compound.

In addition to its pharmacological potential,< strong>Benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate has shown promise as a tool compound in chemical biology research. Its well-defined structure and reactivity make it an excellent candidate for use in proteomics and other biochemical assays where selective modification or labeling of proteins is required. The ability to introduce specific functional groups at precise positions within the molecule allows researchers to design probes that can interact with biological targets with high specificity.

The future prospects for< strong>Benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate are promising as ongoing research continues to uncover new applications and therapeutic potentials. Advances in computational chemistry and molecular modeling are expected to aid in the design of derivatives with enhanced biological activity and improved pharmacokinetic properties. Furthermore, collaborations between academia and industry will likely accelerate the translation of laboratory findings into clinical candidates.

In conclusion,< strong>Benzyl N-({4-(chlorosulfonyl)methyl-2,6-dimethylphenyl}methyl)carbamate (CAS No. 2172312-59-1) is a versatile organic compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an attractive intermediate for drug development and a valuable tool in chemical biology research. As our understanding of its properties and reactivity continues to grow, so too will its applications across various scientific disciplines.